Cas no 1706131-26-1 (1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane)

• Product Name: 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane
• CAS No: 1706131-26-1
• MF: C₁₉H₁₉ClFNO
• MW: 331.81166768074
• CID: 5366482
• PubChem ID: 86263898
• Update Time: 2025-06-09

1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)[3-(4-fluorophenyl)hexahydro-1H-azepin-1-yl]methanone
• F6381-4098
• 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane
• (4-chlorophenyl)-[3-(4-fluorophenyl)azepan-1-yl]methanone
• AKOS025082076
• 1706131-26-1
• (4-chlorophenyl)(3-(4-fluorophenyl)azepan-1-yl)methanone

• Inchi： 1S/C19H19ClFNO/c20-17-8-4-15(5-9-17)19(23)22-12-2-1-3-16(13-22)14-6-10-18(21)11-7-14/h4-11,16H,1-3,12-13H2
• InChI Key： BZEBHVRYOSIXML-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CCCCC(C2C=CC(=CC=2)F)C1)=O

Computed Properties

• Exact Mass: 331.1139201g/mol
• Monoisotopic Mass: 331.1139201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane

Comprehensive Overview of 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane (CAS No. 1706131-26-1)

The compound 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane (CAS No. 1706131-26-1) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring both 4-chlorobenzoyl and 4-fluorophenyl moieties attached to an azepane ring, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, given the prevalence of fluorinated and chlorinated compounds in drug discovery.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where molecules like 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane are explored for their selective interactions with biological targets. The inclusion of both chlorine and fluorine atoms in its structure further enhances its potential as a versatile scaffold for medicinal chemistry.

The synthesis of 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane involves multi-step organic reactions, often starting from readily available precursors such as 4-fluorophenylamine and 4-chlorobenzoyl chloride. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability for further research, particularly in high-throughput screening assays.

One of the most frequently asked questions about 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane revolves around its potential applications in central nervous system (CNS) disorders. Given the azepane ring's resemblance to other psychoactive scaffolds, researchers are investigating its interactions with neurotransmitter receptors. Additionally, its lipophilic properties make it a candidate for crossing the blood-brain barrier, a key consideration in CNS drug development.

Another area of interest is the compound's potential role in cancer research. The combination of halogenated aromatic rings and a heterocyclic core has been linked to antitumor activity in related molecules. Studies are ongoing to evaluate its efficacy against specific cancer cell lines, with a focus on its mechanism of action and selectivity. This aligns with the broader search for small-molecule inhibitors in oncology.

From a green chemistry perspective, the synthesis and use of 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane raise questions about sustainability. Researchers are exploring eco-friendly alternatives for halogenation reactions and solvent systems to minimize environmental impact. This reflects the growing emphasis on sustainable drug discovery and the reduction of hazardous waste in chemical processes.

In summary, 1-(4-chlorobenzoyl)-3-(4-fluorophenyl)azepane (CAS No. 1706131-26-1) represents a fascinating intersection of medicinal chemistry, drug design, and materials science. Its unique structural features and potential applications make it a subject of ongoing research, particularly in the context of personalized medicine and targeted drug delivery. As scientific advancements continue, this compound may play a pivotal role in addressing unmet medical needs.